Cas no 887592-23-6 (Quinazoline,7-bromo-4-chloro-2-(1,1-dimethylethyl)-)

Quinazoline,7-bromo-4-chloro-2-(1,1-dimethylethyl)- structure
887592-23-6 structure
Product Name:Quinazoline,7-bromo-4-chloro-2-(1,1-dimethylethyl)-
CAS No:887592-23-6
MF:C12H12BrClN2
MW:299.594080924988
CID:713687
PubChem ID:53404539
Update Time:2025-10-28

Quinazoline,7-bromo-4-chloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,7-bromo-4-chloro-2-(1,1-dimethylethyl)-
    • 7-bromo-2-tert-butyl-4-chloroquinazoline
    • 7-bromo-4-chloro-2-tert-butyl-quinazoline
    • DTXSID00695410
    • 7-Bromo-2-(tert-butyl)-4-chloroquinazoline
    • 887592-23-6
    • MDL: MFCD06657219
    • Inchi: 1S/C12H12BrClN2/c1-12(2,3)11-15-9-6-7(13)4-5-8(9)10(14)16-11/h4-6H,1-3H3
    • InChI Key: LWKGNWUBFRQQRT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(=NC(C(C)(C)C)=NC=2C=1)Cl

Computed Properties

  • Exact Mass: 297.987
  • Monoisotopic Mass: 297.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 25.8Ų

Quinazoline,7-bromo-4-chloro-2-(1,1-dimethylethyl)- Pricemore >>

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